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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887 Get Quote

This document provides immediate, essential safety protocols and logistical information for the

handling of Pimeloyl chloride (CAS 142-79-0). It is intended for researchers, scientists, and

drug development professionals, offering procedural guidance to ensure safe laboratory

operations.

Immediate Safety Precautions
Pimeloyl chloride is a corrosive, colorless liquid that reacts violently with water.[1][2] It causes

severe skin burns and eye damage and may cause respiratory irritation.[3][4] Inhalation,

ingestion, or skin absorption can be harmful.[5] Vapors may form explosive mixtures with air

and can travel to an ignition source and flash back.[6]

Key Hazards:

Corrosive: Causes severe burns to skin, eyes, and mucous membranes.[1][2]

Water Reactive: Reacts violently with water, liberating toxic gas such as hydrogen chloride.

[1][2]

Inhalation Hazard: May be fatal if inhaled, causing respiratory irritation.[3][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Pimeloyl chloride. The following table

summarizes the required equipment. Always inspect gloves before use and use proper removal
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techniques to avoid skin contact.[2] Safety showers and eyewash stations should be in close

proximity to the workstation.[1]

Protection Type Required Equipment Standard/Specification

Eye & Face

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[2]

NIOSH (US) or EN 166 (EU)

approved.[1][2]

Skin & Body

Chemical-resistant gloves

(impervious), lab coat, and

appropriate protective clothing

to prevent skin exposure.[1][4]

Inspect gloves prior to use.[2]

Respiratory

Use only under a chemical

fume hood.[1] If exposure

limits are exceeded or irritation

is experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] For major spills or

fire, a self-contained breathing

apparatus (SCBA) is required.

[1][5]

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[1][6]

Operational Plan: Step-by-Step Handling Procedure
Handling must be performed in a well-ventilated area, preferably within a chemical fume hood,

to minimize exposure.[1][7]

1. Preparation and Precaution:

Ensure all required PPE is available and in good condition.

Verify that a safety shower and eyewash station are accessible and operational.

Eliminate all ignition sources (sparks, flames, hot surfaces) from the immediate area.
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Ensure all equipment is grounded to prevent static discharge.[6]

2. Handling the Chemical:

Carefully open the container, as it may be under pressure.[4]

Use non-sparking tools and corrosion-resistant equipment.[4][7]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[3]

Never allow the product to come into contact with water during handling.[2]

3. Post-Handling and Cleanup:

Tightly reseal containers after use and keep them upright.[2]

Decontaminate and clean all equipment used.

Wash hands and any exposed skin thoroughly after handling.[4][7]

Dispose of contaminated gloves and other waste in accordance with regulations.[2]
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Diagram 1: Step-by-step workflow for safely handling Pimeloyl chloride.
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Storage and Incompatibility
Proper storage is crucial to maintain the stability of Pimeloyl chloride and prevent hazardous

reactions.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[2][7] Keep containers

tightly closed and store in a corrosives area.[1][6] For long-term stability, some suppliers

recommend storing under an inert gas like Argon.[8]

Incompatible Materials: Pimeloyl chloride is incompatible with and should be stored away

from:

Water[1]

Acids and Bases (including amines)[1]

Strong oxidizing agents[1]

Alcohols[1]

Pimeloyl Chloride

Water
(Reacts Violently)

Bases / Amines Strong Oxidizing Agents Alcohols Acids

Click to download full resolution via product page

Diagram 2: Chemical incompatibilities of Pimeloyl chloride.

Accidental Release and Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

1. Immediate Actions:
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Evacuate all non-essential personnel from the spill area.[1]

Ensure adequate ventilation.[2]

Eliminate all sources of ignition.

2. Containment and Cleanup:

Do not touch or walk through the spilled material.

For small spills, absorb with an inert, non-combustible material like dry sand or earth.[2][5]

Do not use water.[1]

Use clean, non-sparking tools to collect the absorbed material and place it into a suitable,

closed container for disposal.[5][7]

Prevent the spill from entering waterways, sewers, or confined areas.[5]

3. Post-Cleanup:

Wash the spill area thoroughly.

Dispose of all contaminated materials as hazardous waste according to local, state, and

federal regulations.
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Diagram 3: Decision workflow for responding to a Pimeloyl chloride spill.
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First Aid Measures
In case of exposure, seek immediate medical attention and show the Safety Data Sheet (SDS)

to the attending physician.[2][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Consult a physician immediately.[2][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician

immediately.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[2][4]

Disposal Plan
Chemical waste must be disposed of in accordance with all applicable environmental

regulations.

Waste Collection: Collect waste Pimeloyl chloride and any contaminated materials (e.g.,

absorbent, gloves) in suitable, closed, and clearly labeled containers.[1][2]

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[1] Do not allow the chemical to enter drains or the environment.[2][7]

Physicochemical and Safety Data
The following table summarizes key quantitative data for Pimeloyl chloride.
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Property Value

CAS Number 142-79-0[9]

Molecular Formula C₇H₁₀Cl₂O₂[9]

Molecular Weight 197.06 g/mol [9]

Appearance Colorless liquid[10]

Boiling Point 113°C @ 5 mmHg[10]

Density 1.205 g/mL at 25°C[10]

Flash Point 113°C[10]

Storage Temperature
Room Temperature (Sealed in dry conditions)

[10]

Solubility in Water Reacts violently[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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